9-Hydroxy-2,5-dimethyl-7H-furo[3,2-g][1]benzopyran-7-one

• CAS No.: 88589-78-0
• Molecular Formula: C13H10O4
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 9-hydroxy-2,5-dimethylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C13H10O4/c1-6-3-10(14)17-13-9(6)5-8-4-7(2)16-12(8)11(13)15/h3-5,15H,1-2H3
• InChI Key: WQXGOMOILLXCOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C3C=C(OC3=C2O)C

Description

9-Hydroxy-2,5-dimethyl-7H-furo3,2-gbenzopyran-7-one is a complex organic compound with a unique structure that includes a furobenzopyran ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-Hydroxy-2,5-dimethyl-7H-furo3,2-gbenzopyran-7-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

9-Hydroxy-2,5-dimethyl-7H-furo3,2-gbenzopyran-7-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace certain atoms or groups within the molecule with different ones.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve specific temperatures, pressures, and pH levels to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds .

Scientific Research Applications

9-Hydroxy-2,5-dimethyl-7H-furo3,2-gbenzopyran-7-one has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It serves as a probe for studying biological processes and interactions.

Medicine: It has potential therapeutic applications due to its bioactive properties.

Industry: It is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 9-Hydroxy-2,5-dimethyl-7H-furo3,2-gbenzopyran-7-one involves its interaction with specific molecular targets and pathways. This compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• Ammidin
• Imperatorin
• Marmelosin
• Pentosalen
• 8-Isopentenyloxypsoralene

Uniqueness

Compared to these similar compounds, 9-Hydroxy-2,5-dimethyl-7H-furo3,2-gbenzopyran-7-one stands out due to its unique structural features and specific chemical properties.